(4-isopropoxyphenyl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone

• IUPAC Name: [4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]-(4-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C23H25N3O2/c1-16(2)28-20-10-8-17(9-11-20)23(27)26-14-18-6-4-5-7-21(18)22(15-26)19-12-24-25(3)13-19/h4-13,16,22H,14-15H2,1-3H3
• InChI Key: CLHGNXIPWKSRSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N2CC(C3=CC=CC=C3C2)C4=CN(N=C4)C
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

(4-isopropoxyphenyl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C23H25N3O2 and its molecular weight is 375.472. The purity is usually 95%.
BenchChem offers high-quality (4-isopropoxyphenyl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-isopropoxyphenyl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

• Synthesis and Antimycobacterial Activity : A study demonstrated the synthesis of novel derivatives, including compounds structurally similar to the specified chemical, which exhibited significant antimycobacterial activities. These compounds were tested against isoniazid-resistant Mycobacterium tuberculosis, suggesting their potential as antimycobacterial agents (Ali & Yar, 2007).

Antimicrobial Activity

• Antimicrobial Properties : Another research synthesized derivatives showing good antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole. Some of these compounds contained methoxy groups, which enhanced their antimicrobial effectiveness (Kumar, Meenakshi, Kumar, & Kumar, 2012).

Anticancer Potential

• Anticancer Applications : Research on pyrazoline incorporated isoxazole derivatives, including compounds structurally related to the specified chemical, showed promising anticancer activity. These compounds were effective against human breast cancer cell lines, highlighting their potential in cancer treatment (Radhika, Vijay, Harinadha, & Madhavareddy, 2020).

Chemotherapeutic Research

• PET Imaging in Parkinson's Disease : A study synthesized a derivative for potential use as a PET imaging agent in Parkinson's disease research. This highlights the compound's applicability in neurological disorder studies (Wang, Gao, Xu, & Zheng, 2017).

Miscellaneous Applications

• Other Applications : The compound and its derivatives have been studied for various other applications, including as reagents in organic synthesis and as potential inhibitors in corrosion studies (Desai, Patel, & Dave, 2016), (Yadav, Sinha, Sarkar, & Tiwari, 2015).